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Compound of Interest

1,3,5-Trimethylhexahydro-1,3,5-
Compound Name: o
triazine

Cat. No.: B085523

Degradation of Aspirin Under Stress: A
Comparative Analysis

This guide provides a comparative analysis of the degradation of Acetylsalicylic Acid (Aspirin)
under various environmental stress conditions, as stipulated by the International Council for
Harmonisation (ICH) guidelines for forced degradation studies. The data and protocols
presented are intended for researchers, scientists, and drug development professionals to
understand the stability profile of this widely used pharmaceutical compound.

Primary Degradation Pathway of Aspirin

Aspirin's primary degradation route is through hydrolysis, where the ester linkage is cleaved to
yield Salicylic Acid and Acetic Acid. This reaction is the principal cause of instability in aqueous
solutions and under humid conditions.
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 To cite this document: BenchChem. [Comparative analysis of degradation products under
different environmental conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085523#comparative-analysis-of-degradation-
products-under-different-environmental-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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